Cas no 1805582-41-5 (Methyl 4-bromo-2-cyanonicotinate)

• Product Name: Methyl 4-bromo-2-cyanonicotinate
• CAS No: 1805582-41-5
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4900517
• Update Time: 2023-08-20

Methyl 4-bromo-2-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyanonicotinate

• Inchi： 1S/C8H5BrN2O2/c1-13-8(12)7-5(9)2-3-11-6(7)4-10/h2-3H,1H3
• InChI Key： JJVCVJDJPOXXBR-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 63